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Introduction

Yadanzioside L, a complex quassinoid glycoside isolated from the seeds of Brucea javanica,
stands as a molecule of significant interest in the field of natural product chemistry and drug
discovery.[1][2] Possessing a characteristic tetracyclic triterpene core, this compound has
demonstrated notable biological activities, particularly in the realm of oncology. This technical
guide provides a comprehensive overview of the physical, chemical, and biological properties
of Yadanzioside L, with a focus on its structural elucidation, experimental methodologies, and
potential mechanisms of action.

Physicochemical Properties

The fundamental physical and chemical characteristics of Yadanzioside L are summarized
below. These properties are crucial for its isolation, purification, and formulation in research and
development settings.
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Property Value Reference
Molecular Formula C34H46017 [3]
Molecular Weight 726.7 g/mol [3]

CAS Number 99132-97-5 [3]
Appearance Amorphous Powder

Soluble in DMSO, Pyridine,

Solubilit
Y Methanol, Ethanol

Source Seeds of Brucea javanica [1112]

Structural Elucidation: A Spectroscopic Deep Dive

The intricate molecular structure of Yadanzioside L has been meticulously pieced together
through a combination of advanced spectroscopic techniques, primarily Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 13C NMR spectra provide a detailed map of the proton and carbon framework of the
molecule. While the original full spectral data from the initial isolation studies requires access to
specialized chemical literature databases, the general approach to analyzing quassinoid
glycosides by NMR is well-established.

H NMR Spectrum: The proton NMR spectrum of Yadanzioside L would be expected to show
a complex pattern of signals. Key diagnostic peaks would include those corresponding to the
anomeric proton of the glucose moiety, olefinic protons on the quassinoid core, and various
methine and methylene protons of the tetracyclic structure and the side chain.

13C NMR Spectrum: The carbon NMR spectrum is instrumental in confirming the carbon
skeleton. It would display signals for the carbonyl groups, olefinic carbons, the anomeric
carbon of the sugar, and the numerous sp3-hybridized carbons of the fused ring system.

Mass Spectrometry (MS)
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High-resolution mass spectrometry (HRMS) is critical for determining the elemental
composition of Yadanzioside L. The fragmentation pattern observed in the MS/MS spectrum
offers valuable clues about the connectivity of the molecule, including the nature of the
glycosidic linkage and the structure of the side chain. A plausible fragmentation would involve
the cleavage of the glycosidic bond, resulting in a fragment ion corresponding to the aglycone
and a neutral loss of the glucose moiety.

Experimental Protocols

The following sections outline the general methodologies employed for the isolation and
characterization of Yadanzioside L and similar quassinoids.

Isolation and Purification of Yadanzioside L

A typical workflow for the extraction and isolation of Yadanzioside L from Brucea javanica
seeds is depicted below. This multi-step process involves solvent extraction followed by various
chromatographic techniques to separate the complex mixture of phytochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8971814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8971814/
https://www.researchgate.net/publication/273927099_Structures_of_yadanziolides_A_B_and_C_new_bitter_principles_from_Brucea_javanica
https://pubchem.ncbi.nlm.nih.gov/compound/6436225
https://www.benchchem.com/product/b12418336#what-are-the-physical-and-chemical-properties-of-yadanzioside-l
https://www.benchchem.com/product/b12418336#what-are-the-physical-and-chemical-properties-of-yadanzioside-l
https://www.benchchem.com/product/b12418336#what-are-the-physical-and-chemical-properties-of-yadanzioside-l
https://www.benchchem.com/product/b12418336#what-are-the-physical-and-chemical-properties-of-yadanzioside-l
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12418336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

